Cas no 144066-44-4 (5,7-Dibromo-2-tetralone)

• Product Name: 5,7-Dibromo-2-tetralone
• CAS No: 144066-44-4
• MF: C₁₀H₈Br₂O
• MW: 303.977921485901
• CID: 64814
• PubChem ID: 15029650
• Update Time: 2025-06-28

5,7-Dibromo-2-tetralone Chemical and Physical Properties

Names and Identifiers

• 5,7-Dibromo-2-tetralone
• 5,7-Dibromo-3,4-dihydro-2(1H)-naphthalenone
• 5,7-DI BROMO 2-TETRALONE
• 5,7-dibromo-3,4-dihydro-1H-naphthalen-2-one
• 2(1H)-Naphthalenone,5,7-dibromo-3,4-dihydro
• AKOS015914672
• BS-48294
• F16931
• 2(1H)-Naphthalenone, 5,7-dibromo-3,4-dihydro-
• CS-0000112
• 144066-44-4
• SCHEMBL2675178
• AM9160
• MFCD11042316
• DTXSID10567199
• 5,7-dibromo-3,4-dihydronaphthalen-2(1H)-one
• SY366491

• Inchi： 1S/C10H8Br2O/c11-7-3-6-4-8(13)1-2-9(6)10(12)5-7/h3,5H,1-2,4H2
• InChI Key： ALUHKAAEBQKYPC-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC2CC(CCC=21)=O)Br

Computed Properties

• Exact Mass: 301.89400
• Monoisotopic Mass: 301.89419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 3
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.84
• Boiling Point: 370.2 °C at 760 mmHg
• Flash Point: 370.2 °C at 760 mmHg
• Refractive Index: 1.627
• PSA: 17.07000
• LogP: 3.26940

Additional information on 5,7-Dibromo-2-tetralone

Introduction to 5,7-Dibromo-2-tetralone (CAS No. 144066-44-4)

5,7-Dibromo-2-tetralone (CAS No. 144066-44-4) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This heterocyclic aromatic ketone, characterized by its brominated tetralone structure, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules. The presence of two bromine atoms at the 5th and 7th positions enhances its reactivity, making it a versatile building block for further functionalization. Its molecular formula, C₁₃H₈Br₂O, underscores its complex yet well-defined structure, which has been extensively studied for its potential applications in drug discovery and material science.

The compound’s significance is further highlighted by its role in the development of novel therapeutic agents. Recent studies have demonstrated its utility in the synthesis of small-molecule inhibitors targeting specific biological pathways. For instance, derivatives of 5,7-Dibromo-2-tetralone have been explored as potential candidates for anticancer therapies, leveraging their ability to interact with key enzymes and proteins involved in cell proliferation and apoptosis. The bromine substituents facilitate selective modifications, allowing researchers to fine-tune the pharmacological properties of the resulting compounds.

In addition to its pharmaceutical applications, 5,7-Dibromo-2-tetralone has shown promise in the realm of organic electronics. Its rigid aromatic core and electron-withdrawing carbonyl group make it an attractive candidate for designing organic semiconductors and light-emitting diodes (OLEDs). Researchers have reported the incorporation of this compound into π-conjugated systems, which exhibit enhanced charge transport properties. This opens up new avenues for developing more efficient and sustainable electronic devices.

The synthesis of 5,7-Dibromo-2-tetralone typically involves multi-step organic reactions, starting from commercially available precursors such as tetralone. The bromination step is critical and often employs halogenating agents like N-bromosuccinimide (NBS) under controlled conditions to ensure regioselectivity. Advances in synthetic methodologies have enabled higher yields and purities, making large-scale production more feasible. These improvements are essential for meeting the demands of both academic research and industrial applications.

One of the most compelling aspects of 5,7-Dibromo-2-tetralone is its versatility in generating diverse chemical libraries. By employing combinatorial chemistry techniques or fragment-based drug design strategies, researchers can rapidly screen numerous derivatives for biological activity. This approach has led to the identification of several lead compounds with promising therapeutic profiles. For example, modifications at the 2-position carbonyl group or introduction of other functional groups have yielded molecules with improved solubility and metabolic stability.

The compound’s stability under various conditions is another key factor contributing to its widespread use. Studies have shown that 5,7-Dibromo-2-tetralone remains stable under ambient temperatures and standard storage conditions when protected from moisture and light. This stability is crucial for ensuring consistent quality throughout the synthesis process and during long-term storage periods. Furthermore, its compatibility with a wide range of solvents allows for flexible reaction conditions in synthetic protocols.

From a computational chemistry perspective, 5,7-Dibromo-2-tetralone has been extensively modeled to understand its electronic structure and reactivity. Density functional theory (DFT) calculations have provided insights into the nature of its bonding interactions and energy landscapes. These computational studies not only aid in rationalizing experimental observations but also guide the design of novel derivatives with enhanced properties. Such interdisciplinary approaches are becoming increasingly important in modern drug discovery.

The environmental impact of using 5,7-Dibromo-2-tetralone as a building block has also been evaluated. While brominated compounds can pose challenges in terms of biodegradability, efforts have been made to develop greener synthetic routes that minimize waste generation. For instance, catalytic bromination methods have been explored to reduce reliance on hazardous reagents. These sustainability-focused initiatives are aligning with broader industry trends toward environmentally responsible chemical manufacturing.

In conclusion,5,7-Dibromo-2-tetralone (CAS No. 144066-44-4) represents a fascinating compound with broad applicability across multiple scientific domains. Its unique structural features and reactivity make it an indispensable tool for medicinal chemists seeking to develop innovative therapeutics. Simultaneously，its potential in materials science underscores its versatility beyond traditional pharmaceutical applications。 As research continues to uncover new possibilities，this compound is poised to remain at the forefront of scientific exploration，driving advancements that benefit both human health and technological innovation.